2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-[2-(4-propylphenoxy)ethyl]propanamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-[2-(4-propylphenoxy)ethyl]propanamide
• InChI: InChI=1S/C22H24N2O4/c1-3-6-16-9-11-17(12-10-16)28-14-13-23-20(25)15(2)24-21(26)18-7-4-5-8-19(18)22(24)27/h4-5,7-12,15H,3,6,13-14H2,1-2H3,(H,23,25)
• InChI Key: YKFLROHZLVVTOV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)OCCNC(=O)C(C)N2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C22H24N2O4
• DSSTOX Substance ID: DTXSID801128518
• Molecular Weight: 380.4 g/mol
• CAS No.: 345992-89-4

Description

The compound 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-[2-(4-propylphenoxy)ethyl]propanamide is a phthalimide derivative characterized by a central isoindole-1,3-dione (phthalimide) scaffold linked to a propanamide group and a 4-propylphenoxyethyl side chain. Its synthesis typically involves coupling 2-(1,3-dioxoisoindolin-2-yl)-3-phenylpropanoic acid with amines using activating agents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in dimethylformamide (DMF) .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The target compound shares structural similarities with other phthalimide-based amides, differing primarily in the substituents on the aromatic rings and spacer groups. Key analogs and their properties are summarized below:

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Features
Target Compound	C24H25N2O4	4-propylphenoxyethyl	413.47 g/mol	Propyl group enhances lipophilicity; phenoxyethyl linker improves bioavailability
3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methoxyphenyl)propanamide	C18H16N2O4	4-methoxyphenyl	324.34 g/mol	Methoxy group increases electron density; moderate NO-donor activity
2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylphenyl)-3-phenylpropanamide	C24H20N2O3	4-methylphenyl, phenyl	384.43 g/mol	Methyl and phenyl groups enhance steric bulk; potential COX-2 inhibition
Ethyl 3-(4-aminophenyl)-2-(1,3-dioxoisoindol-2-yl)propanoate hydrochloride	C19H19ClN2O4	4-aminophenyl, ethyl ester	374.82 g/mol	Amino group enables hydrogen bonding; ester improves solubility
(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl nitrate (Compound 1 from )	C9H6N2O5	Methyl nitrate	222.16 g/mol	Nitrate ester acts as a potent NO donor; high mutagenicity in Ames tests

Pharmacological Activity

• Anti-inflammatory and Analgesic Effects: The target compound’s 4-propylphenoxyethyl group may enhance NSAID-like activity by mimicking carprofen derivatives, which inhibit cyclooxygenase (COX) enzymes . Analogs with biphenyl or carbazole moieties (e.g., N-(2-(1H-indol-3-yl)ethyl)-2-(6-chloro-9H-carbazol-2-yl)propanamide) exhibit improved anti-inflammatory potency due to aromatic stacking interactions .
• Mutagenicity and Safety: Phthalimide derivatives with nitrate esters (e.g., Compound 1 in ) show mutagenic activity (up to 4,803 revertants/μmol in Ames tests), whereas methyl or ethyl spacers reduce genotoxicity . The target compound’s lack of nitrate groups suggests a safer profile.
• NO-Donor Capacity: Compounds like 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-hydroxybenzenesulfonamide (Compound 4 in ) stimulate gamma globin RNA synthesis, making them candidates for sickle cell disease therapy. The target compound’s propylphenoxy group may limit NO release compared to sulfonamide or nitrate analogs .

Research Findings and Implications

Aromatic Substitutions: Methoxy () and methyl () groups on the phenyl ring enhance target engagement but may reduce solubility.

Its lack of mutagenic nitrate esters positions it as a safer alternative to earlier phthalimide-based NO donors .

Limitations and Future Directions: No in vivo data are available for the target compound. Comparative studies with analogs like 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methoxyphenyl)propanamide are critical to assess efficacy in disease models .